Cas no 764-59-0 (hex-5-enal)

hex-5-enal structure

Product Name:hex-5-enal

CAS No:764-59-0

Molecular Formula:C₆H₁₀O

Molecular Weight:98.143

MDL:MFCD12024934

CID:572772

PubChem ID:69817

hex-5-enal Properties

Names and Identifiers

- 5-Hexenal
- hex-5-enal
- 1-hexen-6-al
- 5-hexen-1-al
- AC1L2CQE
- AC1Q2AB2
- AC1Q6QJX
- aldehyde (2)
- CTK2H9989
- EINECS 212-127-0
- Hex-5-en-1-al
- +Expand
- MDL： MFCD12024934
- InChIKey： USLRUYZDOLMIRJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H10O/c1-2-3-4-5-6-7/h2,6H,1,3-5H2
- SMILES： C=CCCCC=O

Computed Properties

Exact Mass: 98.0732
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 4
Heavy Atom Count: 7
Complexity: 57.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Tautomer Count: 2
Surface Charge: 0

Experimental Properties

PSA: 17.07
Boiling Point: 128 ºC
Flash Point: 19 ºC
Density: 0.817

hex-5-enal Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00375P-50mg	5-Hexenal	764-59-0	95%	50mg	$269.00	2024-04-21
A2B Chem LLC	AB48445-50mg	5-Hexenal	764-59-0	95%	50mg	$219.00	2024-04-19
Ambeed	A1004693-1g	Hex-5-enal	764-59-0	97%	1g	$1446.0
Enamine	EN300-195777-0.05g	hex-5-enal	764-59-0	95%	0.05g	$174.0	2023-09-17
Life Chemicals	F2147-8874-0.25g	hex-5-enal	764-59-0	95%+	0.25g	$645.0	2023-09-06
TRC	H951148-50mg	Hex-5-enal	764-59-0		50mg	70.00	2021-08-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1173900-50mg	Hex-5-Enal	764-59-0	98%	50mg	￥3732	2023-04-13

hex-5-enal Related Literature

1. Study of a magnetic-cooling material Gd(OH)CO3†

Yan-Cong Chen,Lei Qin,Zhao-Sha Meng,Ding-Feng Yang,Chao Wu,Zhendong Fu,Yan-Zhen Zheng,Jun-Liang Liu,Róbert Tarasenko,Martin Orendáč,Jan Prokleška,Vladimír Sechovský,Ming-Liang Tong J. Mater. Chem. A, 2014,2, 9851-9858
2. Iridium(i)-catalyzed vinylic C–H borylation of 1-cycloalkenecarboxylates with bis(pinacolato)diboron†

Ikuo Sasaki,Hana Doi,Toshiya Hashimoto,Takao Kikuchi,Hajime Ito,Tatsuo Ishiyama Chem. Commun., 2013,49, 7546-7548
3. Strategically designed azolyl-carboxylate MOFs for potential humid CO2 capture†

Shyamapada Nandi,Sattwick Haldar,Debanjan Chakraborty J. Mater. Chem. A, 2017,5, 535-543
4. Inside front cover

CrystEngComm, 2014,16, 502-502
5. Retraction: Elevation of USP4 antagonizes oxygen glucose deprivation/reoxygenation-evoked microglia activation and neuroinflammation-mediated neurotoxicity via the TRAF6-NF-κB signaling

RSC Adv., 2021,11, 4374-4374
6. Inside front cover

Environ. Sci.: Water Res. Technol., 2023,9, 2164-2164
7. Air

Annu. Rep. Anal. At. Spectrosc., 1983,13, 196-203
8. Inside front cover

Soft Matter, 2021,17, 9990-9990
9. Polymorphism in tetra-aryl biphenyl diamine hole transport materials: resolving the conflicting literature on N, N′-diphenyl-N, N′-bis(3,3′-methylphenyl)-[(1,1′-biphenyl)]-4,4′-diamine by high-resolution powder diffraction†

Kenneth Shankland,Alan R. Kennedy,William I. F. David J. Mater. Chem., 2005,15, 4838-4844
10. Spectroscopic exploration of drug–protein interaction: a study highlighting the dependence of the magnetic field effect on inter-radical separation distance formed during photoinduced electron transfer

Brotati Chakraborty,Piyali Mitra,Samita Basu RSC Adv., 2015,5, 81533-81545

764-59-0 (hex-5-enal) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:764-59-0)hex-5-enal

Purity:99%

Quantity:1g

Price($):1301.0